Cas no 2361639-21-4 (N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide)

• Product Name: N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide
• CAS No: 2361639-21-4
• MF: C₉H₉F₃N₂OS
• MW: 250.240771055222
• CID: 5379798
• PubChem ID: 139015307
• Update Time: 2025-08-05

N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(2,2,2-Trifluoroethyl)-2-thiazolyl]methyl]-2-propenamide
• N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C9H9F3N2OS/c1-2-7(15)13-4-8-14-6(5-16-8)3-9(10,11)12/h2,5H,1,3-4H2,(H,13,15)
• InChI Key： WMZITHBZYVWLGG-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(CC(F)(F)F)=CS1)(=O)C=C

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.8±42.0 °C(Predicted)
• pka: 13.16±0.46(Predicted)

Additional information on N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide

Comprehensive Overview of N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide (CAS No. 2361639-21-4)

The compound N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide (CAS No. 2361639-21-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule belongs to the class of thiazole derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of a trifluoroethyl group and an acrylamide moiety in its structure makes it particularly interesting for researchers exploring novel small-molecule inhibitors and pharmacophores.

In the context of current scientific trends, N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide aligns with the growing interest in fluorinated compounds. Fluorine incorporation is a widely adopted strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The trifluoroethyl group in this compound is particularly noteworthy, as it is often used to modulate the physicochemical properties of molecules, making them more drug-like. Researchers frequently search for terms like "fluorinated thiazoles" and "acrylamide derivatives in drug discovery," reflecting the relevance of this compound in contemporary studies.

Another area where CAS No. 2361639-21-4 has potential applications is in the development of covalent inhibitors. The prop-2-enamide (acrylamide) group is a reactive moiety that can form covalent bonds with nucleophilic residues in target proteins, such as cysteine. This mechanism is exploited in the design of targeted therapies, particularly in oncology and inflammatory diseases. Searches for "covalent drug design" and "acrylamide-based inhibitors" are common among medicinal chemists, highlighting the importance of this structural motif.

From a synthetic chemistry perspective, N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide presents an interesting case for heterocyclic chemistry and click chemistry applications. The thiazole ring is a versatile scaffold that can participate in various cyclization and functionalization reactions. Additionally, the acrylamide group can be used in Michael addition reactions, further expanding its utility in combinatorial chemistry and library synthesis. Keywords like "thiazole synthesis" and "acrylamide reactivity" are frequently explored in academic and industrial research settings.

The compound's potential extends to agrochemical research as well. Thiazole derivatives are known for their pesticidal and herbicidal activities, and the incorporation of a trifluoroethyl group could enhance these properties. This aligns with the increasing demand for sustainable agrochemicals and green chemistry solutions, topics that are highly searched in environmental and agricultural sciences.

In summary, N-{4-(2,2,2-trifluoroethyl)-1,3-thiazol-2-ylmethyl}prop-2-enamide (CAS No. 2361639-21-4) is a multifaceted compound with significant implications in drug discovery, agrochemical development, and materials science. Its unique structural attributes, including the thiazole core, trifluoroethyl substituent, and acrylamide functionality, make it a valuable subject for ongoing and future research. As the scientific community continues to explore innovative applications for fluorinated and heterocyclic compounds, this molecule is poised to remain a topic of interest in both academic and industrial circles.